5-Bromo-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrazin-2-amine

• Molecular Formula: C12H8BrN5O
• Molecular Weight: 318.13 g/mol
• IUPAC Name: 5-bromo-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrazin-2-amine
• InChI: InChI=1S/C12H8BrN5O/c13-8-6-15-10(14)9(16-8)11-17-12(19-18-11)7-4-2-1-3-5-7/h1-6H,(H2,14,15)
• InChI Key: YMEVDKYLYPHURW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NO2)C3=NC(=CN=C3N)Br

Description

5-Bromo-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrazin-2-amine is a useful research compound. Its molecular formula is C12H8BrN5O and its molecular weight is 318.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-amino-N′-(benzoyloxy)-6-bromopyrazine-2-carboximidamide (890 mg, 2.648 mmol) and polyphosphonic acid (3.560 mL) were mixed and the reaction heated to 70° C. Further polyphosphonic acid (8.900 mL) was added and the reaction allowed to stir for a further 3 hours at 70° C. The mixture was then allowed to cool to RT, diluted with water and neutralised by the portionwise addition of solid NaHCO3. The resulting precipitate was isolated by filtration and dried (643 mg, 76% Yield). 1H NMR (400.0 MHz, DMSO) d 7.49 (2H, br s), 7.69 (2H, m), 7.77 (1H, m), 8.28 (2H, m), 8.43 (1H, s); MS (ES+) 319.89

Synthesis routes and methods II

Procedure details

A mixture of 3-amino-N′-(benzoyloxy)-6-bromopyrazine-2-carboximidamide (575 mg, 1.711 mmol) and polyphosphonic acid (2.300 mL) was heated at 70° C. for 3.5 hours. The resultant solution was diluted with water (20 mL), quenched with NaHCO3 and the resultant product isolated by filtration (475 mg, 87% Yield) as a fawn solid.